Cas no 5677-17-8 (1,4-Benzenediamine, N-2-benzothiazolyl-)

1,4-Benzenediamine, N-2-benzothiazolyl- structure
5677-17-8 structure
Product Name:1,4-Benzenediamine, N-2-benzothiazolyl-
CAS No:5677-17-8
MF:C13H11N3S
MW:241.311540842056
CID:335683
PubChem ID:2754712
Update Time:2025-04-19

1,4-Benzenediamine, N-2-benzothiazolyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N-2-benzothiazolyl-
    • 4-N-(1,3-benzothiazol-2-yl)benzene-1,4-diamine
    • SCHEMBL20380313
    • AKOS000185907
    • 5677-17-8
    • DTXSID20373046
    • Inchi: 1S/C13H11N3S/c14-9-5-7-10(8-6-9)15-13-16-11-3-1-2-4-12(11)17-13/h1-8H,14H2,(H,15,16)
    • InChI Key: JSUWBBQTCBPTNM-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)NC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 241.06736854g/mol
  • Monoisotopic Mass: 241.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 79.2Ų
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